Cas no 2229139-88-0 (O-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylhydroxylamine)

• Product Name: O-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylhydroxylamine
• CAS No: 2229139-88-0
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6291146
• PubChem ID: 165642207
• Update Time: 2025-05-22

O-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylhydroxylamine
• O-[1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethyl]hydroxylamine
• EN300-1999498
• 2229139-88-0

• Inchi： 1S/C10H15NOS/c1-7(12-11)9-6-13-10-5-3-2-4-8(9)10/h6-7H,2-5,11H2,1H3
• InChI Key： ZBFFRSZASDANHQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)ON)C2=C1CCCC2

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.5Ų

Additional information on O-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylhydroxylamine

O-1-(4,5,6,7-Tetrahydro-1-Benzothiophen-3-Yl)Ethylhydroxylamine: A Comprehensive Overview

The compound O-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylhydroxylamine (CAS No. 2229139-88-0) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of hydroxylamines, which are widely used in organic synthesis and catalysis. The structure of this compound is characterized by a benzothiophene ring system fused with a tetrahydro ring, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery and material science. The tetrahydro ring in this compound introduces additional flexibility and electronic properties, which can be exploited for designing novel bioactive molecules. For instance, researchers have explored the use of this compound as a precursor for synthesizing advanced materials with tailored electronic properties.

The synthesis of O-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylhydroxylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the key challenges in its synthesis is the selective formation of the tetrahydrobenzothiophene ring system without introducing unwanted by-products. Recent advancements in catalytic asymmetric synthesis have provided new insights into achieving higher yields and better stereocontrol in this process.

In terms of applications, this compound has shown promise in the field of catalysis due to its ability to act as a ligand in transition metal complexes. For example, studies have demonstrated that this compound can enhance the activity and selectivity of catalysts used in olefin polymerization and hydrogenation reactions. Its ability to coordinate with metal centers makes it a valuable tool in designing more efficient industrial processes.

Another area where this compound has garnered attention is its potential use in drug delivery systems. The hydroxylamine group in the molecule can serve as a reactive site for attaching various bioactive agents or targeting moieties. Researchers have investigated its ability to form stable conjugates with therapeutic molecules, which could improve drug stability and bioavailability.

From a structural perspective, the benzothiophene core provides aromatic stability and electronic versatility to the molecule. The tetrahydro ring introduces additional degrees of freedom, allowing for conformational flexibility that can be advantageous in certain chemical reactions. This combination of aromaticity and flexibility makes this compound an interesting candidate for studying molecular recognition and self-assembling systems.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have shown that the benzothiophene moiety exhibits strong absorption in the visible region, making it a potential candidate for applications in optoelectronics and photovoltaics. By modifying the substituents on the benzothiophene ring, researchers aim to tune its optical properties for specific applications.

In conclusion, O-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylhydroxylamine is a versatile compound with a wide range of potential applications across different scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.